Cas no 199538-99-3 (1-Boc-4-(2-propyn-1-yl)piperazine)

• Product name: 1-Boc-4-(2-propyn-1-yl)piperazine
• CAS No: 199538-99-3
• MF: C₁₂H₂₀N₂O₂
• MW: 224.2994
• MDL: MFCD04039721
• CID: 1036053
• PubChem ID: 11287538

1-Boc-4-(2-propyn-1-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(prop-2-yn-1-yl)piperazine-1-carboxylate
• 4-Prop-2-ynyl-piperazine-1-carboxylic acid tert-butyl ester
• tert-butyl 4-prop-2-ynylpiperazine-1-carboxylate
• 1,1-dimethylethyl 4-(2-propyn-1-yl)-1-piperazinecarboxylate
• 1-Piperazinecarboxylic acid, 4-(2-propynyl)-, 1,1-dimethylethyl ester
• 4-(2-propynyl)-1-piperazinecarboxylic acid tert-buty
• AB17386
• CTK0A0059
• tert-Butyl 4-(prop-2-ynyl)piperazine-1-carboxylate
• tert-butyl 4-propargylpiperazine-1-carboxylate
• 1-Boc-4-(2-propyn-1-yl)piperazine
• CS-0127762
• EN300-311641
• ZHA53899
• A925586
• 1-Boc-4-(2-propynyl)piperazine
• AT25959
• tert-Butyl4-(prop-2-yn-1-yl)piperazine-1-carboxylate
• Z645823022
• 4-Prop-2-ynyl-piperazine1-carboxylic acid tert-butyl ester
• 1-(tert-Butoxycarbonyl)-4-(2-propynyl)piperazine
• 199538-99-3
• DA-17456
• OAXARSVKYJPDPA-UHFFFAOYSA-N
• SY217953
• MFCD04039721
• SCHEMBL113614
• DTXSID10461269
• 4-(2-propynyl)-1-piperazinecarboxylic acid tert-butyl ester
• 1-Piperazinecarboxylic acid, 4-(2-propyn-1-yl)-, 1,1-dimethylethyl ester
• t-butyl 4-(prop-2-yn-1-yl)piperazine-1-carboxylate
• AC-31432
• AKOS010190914
• 4-propargylpiperazine-1-carboxylic acid tert-butyl ester
• B5206

• MDL： MFCD04039721
• Inchi： InChI=1S/C12H20N2O2/c1-5-6-13-7-9-14(10-8-13)11(15)16-12(2,3)4/h1H,6-10H2,2-4H3
• InChI Key： OAXARSVKYJPDPA-UHFFFAOYSA-N
• SMILES： O=C(N1CCN(CC#C)CC1)OC(C)(C)C

Computed Properties

• Exact Mass: 224.1526
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Boiling Point: 292.8°C at 760 mmHg
• PSA: 32.78

1-Boc-4-(2-propyn-1-yl)piperazine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on 1-Boc-4-(2-propyn-1-yl)piperazine

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